N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide

• IUPAC Name: N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-13-2-4-14(5-3-13)12-18(10-11-18)20-17(21)15-6-8-16(9-7-15)24(19,22)23/h2-9H,10-12H2,1H3,(H,20,21)(H2,19,22,23)
• InChI Key: XHONOYLWEKKMPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2(CC2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide is a complex organic compound with a unique structure that combines a cyclopropyl group, a sulfamoyl group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide typically involves multiple steps, starting with the preparation of the cyclopropyl and benzamide intermediates. One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction employs palladium catalysts and boron reagents to couple aryl halides with organoboron compounds.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nucleophiles, electrophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate various biochemical pathways, leading to the desired therapeutic or biological effects. The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopropyl-4-methyl-3-[1-(2-methylphenyl)phthalazin-6-yl]benzamide
• 4-(2-Chloro-4-methoxy-5-methylphenyl)-N-[(1S)-2-cyclopropyl-1-(3-fluoro-4-methylphenyl)ethyl]-5-methyl-N-prop-2-ynyl-1,3-thiazol-2-amine

Uniqueness

N-[1-[(4-methylphenyl)methyl]cyclopropyl]-4-sulfamoylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.